Cas no 16535-96-9 (4-Chloro-2-methylisoquinolin-3-one)

• Product Name: 4-Chloro-2-methylisoquinolin-3-one
• CAS No: 16535-96-9
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 4702912
• Update Time: 2023-08-15

4-Chloro-2-methylisoquinolin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methyl-2H-isoquinolin-3-one
• 4-Chloro-2-methylisoquinolin-3-one

• Inchi： 1S/C10H8ClNO/c1-12-6-7-4-2-3-5-8(7)9(11)10(12)13/h2-6H,1H3
• InChI Key： HJBIROXMZYJRGP-UHFFFAOYSA-N
• SMILES： ClC1C(N(C)C=C2C=CC=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 388
• Topological Polar Surface Area: 20.3